2-fluoro-N'-phenylbenzohydrazide
Overview
Description
Scientific Research Applications
Photophysical Investigation
2-fluoro-N’-phenylbenzohydrazide: has been studied for its photophysical properties through solvatochromism approaches and computational studies. The compound’s dipole moments in different electronic states have been determined using various solvatochromic methods, contributing to our understanding of solute-solvent interactions and the design of materials with specific photonic properties .
Fluorescent Probe Development
This compound is instrumental in the design and synthesis of fluorescent probes. Due to its unique structure, it can be used to detect biomolecules or molecular activities within cells through fluorescence signals. The development of such probes is crucial for advancements in biomedical research, environmental monitoring, and food safety .
Non-Linear Optical Materials
The Schiff base derivatives of 2-fluoro-N’-phenylbenzohydrazide are potential candidates for second-order non-linear optical (NLO) materials. These materials are essential for applications in photonics and telecommunications, where they can be used to manipulate light in various ways .
Cytotoxicity Studies
Certain fluoro-based Schiff bases, which include derivatives of 2-fluoro-N’-phenylbenzohydrazide , have shown cytotoxic properties against human embryonic cell lines. This makes them valuable for cancer research, where they could be used to develop treatments that target tumor cells while minimizing collateral damage .
Chemical Stability Analysis
The chemical stability of 2-fluoro-N’-phenylbenzohydrazide derivatives can be determined using computational methods and cyclic voltammetry. This analysis is crucial for the development of stable compounds for various industrial and research applications .
Photovoltaic Property Assessment
The light-harvesting efficiency of 2-fluoro-N’-phenylbenzohydrazide derivatives can be evaluated to understand their potential as photovoltaic materials. This is particularly relevant for the development of new solar energy technologies .
Safety and Hazards
Mechanism of Action
Target of Action
Fluorinated compounds like this are often used in the development of radioligands for positron emission tomography (pet) imaging . The compound may interact with various biological targets, depending on its specific structure and properties.
Mode of Action
For instance, the fluorine atom’s high electronegativity and small atomic size can enhance the potency, selectivity, metabolic stability, and pharmacokinetics of drugs .
Biochemical Pathways
For example, 2-fluoro-cis,cis-muconate, a fluorinated compound, has been used as a precursor for complex organic structures, providing access to novel fluorinated polymers and bioactives for medicine and agriculture .
Pharmacokinetics
Fluorinated compounds are known to exhibit enhanced metabolic stability and membrane permeability, which can impact their bioavailability .
properties
IUPAC Name |
2-fluoro-N'-phenylbenzohydrazide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O/c14-12-9-5-4-8-11(12)13(17)16-15-10-6-2-1-3-7-10/h1-9,15H,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZJAWZALRXVTJU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NNC(=O)C2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N'-phenylbenzohydrazide |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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